Cas no 42973-13-7 ((Biphenyl-4-yloxy)acetyl chloride)

• Product Name: (Biphenyl-4-yloxy)acetyl chloride
• CAS No: 42973-13-7
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD11107993
• CID: 1074604
• PubChem ID: 12227849
• Update Time: 2025-04-20

(Biphenyl-4-yloxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (Biphenyl-4-yloxy)acetyl chloride
• (4-biphenylyloxy)acetyl chloride
• 2-(biphenyl-4-yloxy)acetyl chloride
• 4-(methylamino)biphenyl
• 4-(N-Methylamino)biphenyl
• 4-Biphenylamine, N-methyl-
• AC1L3W1R
• AC1Q1IH4
• Biphenyl-4-yl-methyl-amin
• biphenyl-4-yl-methylamine
• biphenyl-4-yl-methyl-amine
• biphenyl-4-yloxy-acetyl chloride
• CTK4H1026
• N-Methyl-4-biphenylamine
• N-methyl-N-4-biphenylylamine
• p-(methylamino)biphenyl
• SureCN223709
• 2-{[1,1'-BIPHENYL]-4-YLOXY}ACETYL CHLORIDE
• 2-([1,1'-Biphenyl]-4-yloxy)acetyl chloride
• AKOS000114203
• BBL014166
• Acetyl chloride, ([1,1'-biphenyl]-4-yloxy)-
• STL163495
• 2-(4-phenylphenoxy)acetyl chloride
• 42973-13-7
• VS-04213
• SCHEMBL2324869
• MFCD11107993
• HORIELQEHOGTBN-UHFFFAOYSA-N
• ALBB-010827
• 2-([1,1'-Biphenyl]-4-yloxy)acetylchloride

• MDL： MFCD11107993
• Inchi： 1S/C14H11ClO2/c15-14(16)10-17-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： HORIELQEHOGTBN-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

(Biphenyl-4-yloxy)acetyl chloride Security Information

• HazardClass：IRRITANT